methyl 2-[(phenylcarbamoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate

• Molecular Formula: C16H16N2O3S
• Molecular Weight: 316.4 g/mol
• IUPAC Name: methyl 2-(phenylcarbamoylamino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• InChI: InChI=1S/C16H16N2O3S/c1-21-15(19)13-11-8-5-9-12(11)22-14(13)18-16(20)17-10-6-3-2-4-7-10/h2-4,6-7H,5,8-9H2,1H3,(H2,17,18,20)
• InChI Key: LHTFMLLZZVPDNC-UHFFFAOYSA-N
• SMILES: COC(=O)C1=C(SC2=C1CCC2)NC(=O)NC3=CC=CC=C3

Description

Methyl 2-[(phenylcarbamoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate, also known as CP-690,550, is a synthetic molecule that has been extensively studied for its potential use in treating autoimmune diseases.

Mechanism of Action

Methyl 2-[(phenylcarbamoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate works by inhibiting JAK enzymes, which are involved in the signaling pathways that lead to inflammation. Specifically, methyl 2-[(phenylcarbamoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate inhibits JAK3, which is primarily expressed in immune cells. By inhibiting JAK3, methyl 2-[(phenylcarbamoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate can reduce the production of cytokines and other inflammatory mediators that contribute to autoimmune diseases.
Biochemical and Physiological Effects
methyl 2-[(phenylcarbamoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate has been shown to have a number of biochemical and physiological effects. In preclinical studies, it has been shown to reduce inflammation and improve symptoms in animal models of autoimmune diseases. In clinical trials, it has been shown to be effective in reducing the symptoms of rheumatoid arthritis and psoriasis.

Advantages and Limitations for Lab Experiments

One advantage of methyl 2-[(phenylcarbamoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate for lab experiments is that it is a potent inhibitor of JAK enzymes, which makes it a useful tool for studying the role of these enzymes in inflammation and autoimmune diseases. However, one limitation is that it is a synthetic molecule that may not accurately reflect the complexity of the immune system and the interactions between different signaling pathways.

Future Directions

There are a number of future directions for research on methyl 2-[(phenylcarbamoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate. One area of interest is in developing more selective JAK inhibitors that target specific JAK isoforms. Another area of interest is in understanding the long-term safety and efficacy of methyl 2-[(phenylcarbamoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate in treating autoimmune diseases. Finally, there is interest in exploring the potential use of methyl 2-[(phenylcarbamoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate in combination with other therapies for autoimmune diseases.

Synthesis Methods

Methyl 2-[(phenylcarbamoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate is synthesized through a multi-step process that involves the reaction of 5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid with N-phenyl carbamoyl chloride to form the corresponding acid chloride. This is then reacted with methylamine to form the intermediate methyl 2-[(phenylcarbamoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate. The final product is obtained through purification and isolation of the intermediate.

Scientific Research Applications

Methyl 2-[(phenylcarbamoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate has been extensively studied for its potential use in treating autoimmune diseases such as rheumatoid arthritis, psoriasis, and inflammatory bowel disease. It is a potent inhibitor of Janus kinase (JAK) enzymes, which play a key role in the signaling pathways that lead to inflammation. By inhibiting JAK enzymes, methyl 2-[(phenylcarbamoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate can reduce inflammation and potentially improve the symptoms of autoimmune diseases.